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Compound of Interest

Compound Name: D-Mannitol-13C6

Cat. No.: B12056903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on D-Mannitol-13C6, a

stable isotope-labeled sugar alcohol crucial for a variety of research and development

applications. This document outlines key suppliers, purchasing information, and detailed

technical specifications. Furthermore, it presents experimental protocols for its use in metabolic

flux analysis, as an internal standard in mass spectrometry, and in specialized diagnostic tests,

providing a valuable resource for study design and execution.

D-Mannitol-13C6: Supplier and Purchasing
Information
D-Mannitol-13C6 is available from a range of specialized chemical suppliers. The choice of

supplier may depend on factors such as required purity, isotopic enrichment, available

quantities, and cost. Below is a comparative summary of offerings from prominent suppliers.
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Supplier Purity/Assay
Isotopic
Enrichment

Available
Quantities

CAS Number

Sigma-Aldrich ≥99% (CP) 99 atom % 13C

Custom

packaging

available upon

request

287112-34-9

LGC Standards - - 5 mg, 50 mg -

Santa Cruz

Biotechnology
- - - 287112-34-9

MedchemExpres

s
≥98.0% -

1 mg, 5 mg, 10

mg; larger

quantities

available by

quote

287112-34-9

Eurisotop 98% 99%

0.1 g; larger

quantities

available by

quote

287112-34-9

CP Lab Safety - - 100 mg 287112-34-9

Axios Research - - - 287112-34-9

Note: "-" indicates that the information is not readily available on the product listing and may

require direct inquiry or consultation of the Certificate of Analysis.

Purchasing and Shipping Information
Purchasing: Most suppliers require users to register for an account to view pricing and place

orders. For larger or custom quantities, a direct quote request is typically necessary. Many

suppliers explicitly state that D-Mannitol-13C6 is for "research use only" and not for diagnostic

or therapeutic use in humans.[1]

Shipping and Storage: D-Mannitol-13C6 is a solid, typically a white powder, and is generally

shipped at ambient temperatures. For long-term storage, it is recommended to keep the
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compound in a desiccated environment at room temperature.[1] Specific storage conditions

may be found on the product's Certificate of Analysis or Safety Data Sheet (SDS).

Technical and Experimental Protocols
D-Mannitol-13C6 is a versatile tool in metabolic research. Its primary applications include its

use as a tracer in metabolic flux analysis, as an internal standard for quantitative analysis by

NMR or mass spectrometry, and in diagnostic breath tests.

D-Mannitol-13C6 in Metabolic Flux Analysis
Metabolic Flux Analysis (MFA) is a powerful technique to quantify the rates of metabolic

reactions within a cell. 13C-labeled substrates are central to this methodology.

Experimental Workflow:
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Experimental Phase
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Sample Collection
(e.g., Urine, Plasma)

Addition of
D-Mannitol-13C6 (Internal Standard)

Sample Preparation
(e.g., Protein Precipitation, Dilution)

UPLC-MS/MS Analysis

Data Processing:
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Oral Administration of
D-Mannitol-13C6

Absorption in the
Small Intestine

Metabolism in Target Organ
(e.g., Liver)

Production of 13CO2

Transport of 13CO2
in Bloodstream

Exhalation of 13CO2

Measurement of
13CO2/12CO2 Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [A Technical Guide to D-Mannitol-13C6: Sourcing,
Characterization, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056903#d-mannitol-13c6-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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